Cas no 51908-28-2 (Benzoic acid, 2-(2-cyanoethyl)-)
51908-28-2 structure
Product Name:Benzoic acid, 2-(2-cyanoethyl)-
CAS No:51908-28-2
MF:C10H9NO2
MW:175.183962583542
CID:361111
PubChem ID:12909171
Update Time:2025-04-19
Benzoic acid, 2-(2-cyanoethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(2-cyanoethyl)-
- 2-(2-cyanoethyl)benzoic acid
- 51908-28-2
- DTXSID50512709
- SCHEMBL1890804
-
- Inchi: 1S/C10H9NO2/c11-7-3-5-8-4-1-2-6-9(8)10(12)13/h1-2,4,6H,3,5H2,(H,12,13)
- InChI Key: XUISPJFBVXYTKN-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1CCC#N)=O
Computed Properties
- Exact Mass: 175.06337
- Monoisotopic Mass: 175.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 61.1Ų
Experimental Properties
- PSA: 61.09
Benzoic acid, 2-(2-cyanoethyl)- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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